Cas no 33090-69-6 (Methyl 3-cyano-1H-pyrazole-4-carboxylate)

• Product Name: Methyl 3-cyano-1H-pyrazole-4-carboxylate
• CAS No: 33090-69-6
• MF: C₆H₅N₃O₂
• MW: 151.122800588608
• MDL: MFCD18830810
• CID: 294034
• PubChem ID: 21779790
• Update Time: 2025-06-07

Methyl 3-cyano-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylicacid, 3-cyano-, methyl ester
• Methyl 5-cyano-1H-pyrazole-4-carboxylate
• T56 BMNJ CCN DVO1
• 33090-69-6
• W18197
• DTXSID60617936
• CS-0061862
• SCHEMBL15634282
• AS-69644
• AKOS016008287
• Methyl3-cyano-1H-pyrazole-4-carboxylate
• 1H-Pyrazole-4-carboxylicacid,3-cyano-,methylester(9CI)
• DB-334812

• MDL： MFCD18830810
• Inchi： 1S/C6H5N3O2/c1-11-6(10)4-3-8-9-5(4)2-7/h3H,1H3,(H,8,9)
• InChI Key： BJEKUJBQGOTHNW-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=NNC=1C#N)=O

Computed Properties

• Exact Mass: 151.03825
• Monoisotopic Mass: 151.038176411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 78.8Ų

Experimental Properties

• Density: 1.391
• Boiling Point: 408.425°C at 760 mmHg
• Flash Point: 200.809°C
• Refractive Index: 1.541
• PSA: 78.77